Cas no 1804260-01-2 (3-Bromo-1-(2-(chloromethyl)-5-(methylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(chloromethyl)-5-(methylthio)phenyl)propan-1-one
• CAS No: 1804260-01-2
• MF: C₁₁H₁₂BrClOS
• MW: 307.634380340576
• CID: 4973158
• Update Time: 2025-06-09

3-Bromo-1-(2-(chloromethyl)-5-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(chloromethyl)-5-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C11H12BrClOS/c1-15-9-3-2-8(7-13)10(6-9)11(14)4-5-12/h2-3,6H,4-5,7H2,1H3
• InChI Key： YQTCWPTYBUKWDR-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=CC=1CCl)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4

Additional information on 3-Bromo-1-(2-(chloromethyl)-5-(methylthio)phenyl)propan-1-one

Recent Advances in the Study of 3-Bromo-1-(2-(chloromethyl)-5-(methylthio)phenyl)propan-1-one (CAS: 1804260-01-2)

The compound 3-Bromo-1-(2-(chloromethyl)-5-(methylthio)phenyl)propan-1-one (CAS: 1804260-01-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 3-Bromo-1-(2-(chloromethyl)-5-(methylthio)phenyl)propan-1-one, which make it a promising candidate for the development of novel pharmacophores. The presence of both bromine and chloromethyl groups in the molecule allows for versatile chemical modifications, enabling researchers to explore a wide range of derivatives with enhanced biological activity. Computational modeling and in vitro assays have demonstrated its potential as an inhibitor of key enzymatic pathways involved in inflammatory and oncogenic processes.

One of the most notable advancements in the study of this compound is its application in targeted drug delivery systems. Researchers have successfully conjugated 3-Bromo-1-(2-(chloromethyl)-5-(methylthio)phenyl)propan-1-one with nanoparticles, enhancing its bioavailability and specificity towards diseased cells. Preliminary in vivo studies have shown promising results in reducing tumor growth with minimal off-target effects, suggesting its potential as a chemotherapeutic agent.

In addition to its therapeutic applications, recent investigations have also explored the mechanistic pathways through which 3-Bromo-1-(2-(chloromethyl)-5-(methylthio)phenyl)propan-1-one exerts its biological effects. Proteomic and genomic analyses have identified several key protein targets, including kinases and transcription factors, that are modulated by this compound. These findings provide valuable insights into its mode of action and pave the way for the development of more effective and selective derivatives.

Despite these promising developments, challenges remain in the clinical translation of 3-Bromo-1-(2-(chloromethyl)-5-(methylthio)phenyl)propan-1-one. Issues such as metabolic stability, toxicity profiles, and scalable synthesis need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the progression of this compound from bench to bedside.

In conclusion, 3-Bromo-1-(2-(chloromethyl)-5-(methylthio)phenyl)propan-1-one represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural properties and diverse biological activities make it a valuable tool for drug discovery. Continued research and innovation will undoubtedly uncover new applications and optimize its therapeutic potential, contributing to the advancement of modern medicine.